Cas no 178613-52-0 (Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-)

Butanamide,N-(4-cyano-1H-pyrazol-3-yl)- structure
178613-52-0 structure
Product Name:Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-
CAS No:178613-52-0
MF:C8H10N4O
MW:178.191200733185
CID:112931
PubChem ID:45122934
Update Time:2025-04-18

Butanamide,N-(4-cyano-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-
    • N-(4-cyano-1H-pyrazol-5-yl)butanamide
    • Butanamide, N-(4-cyano-1H-pyrazol-3-yl)-
    • N-(4-Cyano-1H-pyrazol-3-yl)butyramide
    • 178613-52-0
    • AP-970/43482141
    • AKOS016036094
    • Inchi: 1S/C8H10N4O/c1-2-3-7(13)11-8-6(4-9)5-10-12-8/h5H,2-3H2,1H3,(H2,10,11,12,13)
    • InChI Key: CTMXKYCIVVPLCY-UHFFFAOYSA-N
    • SMILES: O=C(CCC)NC1=C(C#N)C=NN1

Computed Properties

  • Exact Mass: 178.0856
  • Monoisotopic Mass: 178.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.6A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 81.57
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